Cas no 2138118-90-6 ({1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxyethyl}cyclopropane)

Technical Introduction: {1-(1-Bromo-3-chloro-2-methylpropan-2-yl)oxyethyl}cyclopropane is a halogenated ether compound featuring a cyclopropane moiety and a branched alkyl chain with bromo and chloro substituents. Its unique structure confers reactivity suitable for applications in organic synthesis, particularly as an intermediate in the preparation of complex molecules. The presence of both bromine and chlorine enhances its utility in nucleophilic substitution and cross-coupling reactions, while the cyclopropane ring offers steric and electronic modulation. This compound is valued for its versatility in constructing pharmacophores or agrochemical precursors. Proper handling is advised due to its potential lability under reactive conditions.
{1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxyethyl}cyclopropane structure
2138118-90-6 structure
Product Name:{1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxyethyl}cyclopropane
CAS No:2138118-90-6
MF:C9H16BrClO
MW:255.579741477966
CID:6520762
PubChem ID:165489832
Update Time:2025-10-31

{1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxyethyl}cyclopropane Chemical and Physical Properties

Names and Identifiers

    • {1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxyethyl}cyclopropane
    • {1-[(1-bromo-3-chloro-2-methylpropan-2-yl)oxy]ethyl}cyclopropane
    • 2138118-90-6
    • EN300-1137011
    • Inchi: 1S/C9H16BrClO/c1-7(8-3-4-8)12-9(2,5-10)6-11/h7-8H,3-6H2,1-2H3
    • InChI Key: PRBCVHBSASZMIF-UHFFFAOYSA-N
    • SMILES: BrCC(C)(CCl)OC(C)C1CC1

Computed Properties

  • Exact Mass: 254.00731g/mol
  • Monoisotopic Mass: 254.00731g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 9.2Ų

{1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxyethyl}cyclopropane Pricemore >>

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Additional information on {1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxyethyl}cyclopropane

Recent Advances in the Study of 2138118-90-6 and {1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxyethyl}cyclopropane: A Comprehensive Research Brief

The chemical compound 2138118-90-6 and its derivative, {1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxyethyl}cyclopropane, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the unique structural features of 2138118-90-6, which make it a promising candidate for further investigation. The compound's molecular framework allows for versatile modifications, enabling researchers to explore its interactions with biological targets. In particular, the derivative {1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxyethyl}cyclopropane has been synthesized and characterized, with preliminary data suggesting its efficacy in inhibiting specific enzymatic pathways involved in inflammatory responses and cancer progression.

The synthesis of {1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxyethyl}cyclopropane involves a multi-step process that has been optimized in recent studies to improve yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity. These methodological advancements have paved the way for more detailed investigations into the compound's mechanism of action and its potential as a lead compound in drug development.

In vitro and in vivo studies have demonstrated the compound's ability to modulate key cellular pathways. For instance, research has shown that {1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxyethyl}cyclopropane exhibits significant inhibitory effects on certain kinases and proteases, which are critical targets in oncology and autoimmune diseases. These findings are supported by robust experimental data, including dose-response curves and binding affinity assays, which underscore the compound's therapeutic potential.

Despite these promising results, challenges remain in the development of 2138118-90-6 and its derivatives. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. However, the current body of research provides a strong foundation for further exploration, with several research groups actively working on optimizing the compound's pharmacokinetic and pharmacodynamic properties.

In conclusion, the latest research on 2138118-90-6 and {1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxyethyl}cyclopropane highlights their potential as valuable tools in chemical biology and drug discovery. Continued investigation into their biological activities and therapeutic applications is expected to yield significant advancements in the field. This brief serves as a timely update for researchers and industry professionals, offering insights into the current state of knowledge and future directions for study.

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